Cas no 27442-77-9 (1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)-)

1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)- structure
27442-77-9 structure
Product Name:1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)-
CAS No:27442-77-9
MF:C6H3Br3N2
MW:342.813418626785
CID:1429829
Update Time:2024-08-15

1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)-
    • 1H-Imidazole, 2,4,5-tribromo-1-(2-propyn-1-yl)-
    • Inchi: 1S/C6H3Br3N2/c1-2-3-11-5(8)4(7)10-6(11)9/h1H,3H2
    • InChI Key: JWPRSXASUHRTST-UHFFFAOYSA-N
    • SMILES: C1(Br)N(CC#C)C(Br)=C(Br)N=1

Computed Properties

  • Exact Mass: 339.78459

Experimental Properties

  • Density: 2.24±0.1 g/cm3(Predicted)
  • Melting Point: 123 °C
  • Boiling Point: 388.9±52.0 °C(Predicted)
  • PSA: 17.82
  • pka: -1.46±0.60(Predicted)
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